Cas no 610769-52-3 (Propanoic acid,3-[[5-[[(4-ethenylphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]thio]-)
610769-52-3 structure
Product Name:Propanoic acid,3-[[5-[[(4-ethenylphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]thio]-
CAS No:610769-52-3
MF:C14H14N2O2S3
MW:338.468159198761
CID:1624833
Update Time:2024-08-30
Propanoic acid,3-[[5-[[(4-ethenylphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-[[5-[[(4-ethenylphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]thio]-
- Propanoic acid, 3-[[5-[[(4-ethenylphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]thio]-
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- Inchi: 1S/C14H14N2O2S3/c1-2-10-3-5-11(6-4-10)9-20-14-16-15-13(21-14)19-8-7-12(17)18/h2-6H,1,7-9H2,(H,17,18)
- InChI Key: KIQLZNUEXOKSIG-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCSC1=NN=C(SCC2=CC=C(C=C)C=C2)S1
Computed Properties
- Exact Mass: 338.02192
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Melting Point: 108.4 °C(Solv: chloroform (67-66-3); ethanol (64-17-5))
- Boiling Point: 566.0±60.0 °C(Predicted)
- PSA: 63.08
- pka: 4.00±0.10(Predicted)
Propanoic acid,3-[[5-[[(4-ethenylphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]thio]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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